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molecular formula C16H25BrN2OS B8619988 9-Bromo-N-[6-methyl-2-(methylsulfanyl)pyridin-3-YL]nonanamide CAS No. 835604-71-2

9-Bromo-N-[6-methyl-2-(methylsulfanyl)pyridin-3-YL]nonanamide

Cat. No. B8619988
CAS RN: 835604-71-2
M. Wt: 373.4 g/mol
InChI Key: MOKAVGWOWSYBHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06849647B1

Procedure details

Triethylamine (607 mg, 6.0 mmol) was added to a chloroform (10 ml) solution of 3-amino-6-methyl-2-methylthiopyridine (685 mg, 4.44 mmol), and a chloroform (3 ml) solution of 9-bromononanyl chloride (1,281 mg, 5 mmol) was then slowly added thereto dropwise while being cooled with ice. The mixture was stirred at room temperature for 17 hours. The reaction mixture was diluted with water, and then extracted with ethyl acetate. The organic layer was washed with water and then with a saturated aqueous solution of sodium chloride, and dried over sodium sulfate. Subsequently, the solvent was distilled off, and the resulting crude product was purified through silica gel chromatography (silica gel 75 g, eluent-hexane:ethyl acetate=10:1→4:1) to obtain 433 mg (yield 27%) of 9-bromo-N-(6-methyl-2-methylthio-3-pyridyl)nonanamide as a colorless crystal (melting point: 80 to 82° C.).
Name
Triethylamine
Quantity
607 mg
Type
reactant
Reaction Step One
Name
chloroform
Quantity
10 mL
Type
reactant
Reaction Step One
Name
3-amino-6-methyl-2-methylthiopyridine
Quantity
685 mg
Type
reactant
Reaction Step One
Name
chloroform
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
9-bromononanyl chloride
Quantity
5 mmol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
9-bromo-N-(6-methyl-2-methylthio-3-pyridyl)nonanamide
Yield
27%

Identifiers

REACTION_CXSMILES
C(N(CC)CC)C.C(Cl)(Cl)Cl.[NH2:12][C:13]1[C:14]([S:20][CH3:21])=[N:15][C:16]([CH3:19])=[CH:17][CH:18]=1.[Br:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31]Cl.[OH2:33]>>[Br:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][C:31]([NH:12][C:13]1[C:14]([S:20][CH3:21])=[N:15][C:16]([CH3:19])=[CH:17][CH:18]=1)=[O:33]

Inputs

Step One
Name
Triethylamine
Quantity
607 mg
Type
reactant
Smiles
C(C)N(CC)CC
Name
chloroform
Quantity
10 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl
Name
3-amino-6-methyl-2-methylthiopyridine
Quantity
685 mg
Type
reactant
Smiles
NC=1C(=NC(=CC1)C)SC
Step Two
Name
chloroform
Quantity
3 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl
Name
9-bromononanyl chloride
Quantity
5 mmol
Type
reactant
Smiles
BrCCCCCCCCCCl
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 17 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
dropwise while being cooled with ice
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
with a saturated aqueous solution of sodium chloride, and dried over sodium sulfate
DISTILLATION
Type
DISTILLATION
Details
Subsequently, the solvent was distilled off
CUSTOM
Type
CUSTOM
Details
the resulting crude product was purified through silica gel chromatography (silica gel 75 g, eluent-hexane:ethyl acetate=10:1→4:1)

Outcomes

Product
Details
Reaction Time
 17 h
Name
9-bromo-N-(6-methyl-2-methylthio-3-pyridyl)nonanamide
Type
product
Smiles
BrCCCCCCCCC(=O)NC=1C(=NC(=CC1)C)SC
Measurements
Type Value Analysis
AMOUNT: MASS 433 mg
YIELD: PERCENTYIELD 27%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.